Cas no 2319786-55-3 (2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole)

• Product Name: 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole
• CAS No: 2319786-55-3
• MF: C₁₂H₁₁BrN₄O
• MW: 307.145941019058
• CID: 5339566
• Update Time: 2025-05-22

2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2-bromophenyl)methanone
• (2-bromophenyl)-[3-(triazol-2-yl)azetidin-1-yl]methanone
• 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole

• Inchi： 1S/C12H11BrN4O/c13-11-4-2-1-3-10(11)12(18)16-7-9(8-16)17-14-5-6-15-17/h1-6,9H,7-8H2
• InChI Key： JUIXNJBSBPEAEE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CC(C1)N1N=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.8
• Topological Polar Surface Area: 51

Additional information on 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole

Comprehensive Overview of 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole (CAS No. 2319786-55-3)

2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole (CAS No. 2319786-55-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This azetidine-triazole hybrid molecule combines the structural features of both azetidine and 1,2,3-triazole rings, making it particularly valuable for drug discovery and organic synthesis applications. The presence of the 2-bromobenzoyl moiety further enhances its potential as a building block for more complex molecular architectures.

In recent years, the scientific community has shown growing interest in triazole-containing compounds due to their remarkable biological activities and synthetic versatility. The 1,2,3-triazole scaffold in particular has become a hotspot in medicinal chemistry, as evidenced by numerous publications and patent applications. This compound's unique combination of azetidine ring strain and triazole pharmacophore makes it especially intriguing for researchers exploring new therapeutic agents.

The synthesis of 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole typically involves click chemistry approaches, which have revolutionized the construction of triazole derivatives in modern organic chemistry. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a Nobel Prize-winning methodology, is often employed to efficiently construct the 1,2,3-triazole core of this compound. This synthetic accessibility contributes to its popularity in both academic and industrial settings.

From a pharmaceutical perspective, the azetidine-triazole hybrid structure presents several advantages. The azetidine ring offers improved metabolic stability compared to larger heterocycles, while the triazole moiety provides valuable hydrogen bonding capabilities that can enhance target binding. These features make CAS 2319786-55-3 an attractive intermediate for developing novel enzyme inhibitors and receptor modulators.

Recent studies have highlighted the potential of 2-bromobenzoyl-substituted heterocycles in various therapeutic areas. The bromine atom in the benzoyl group serves as an excellent handle for further functionalization through cross-coupling reactions, enabling the rapid generation of diverse analogs for structure-activity relationship studies. This property aligns well with current trends in fragment-based drug discovery and combinatorial chemistry approaches.

In materials science, compounds containing both azetidine and triazole units have shown promise for developing advanced polymers with unique mechanical and thermal properties. The rigid azetidine ring can impart structural stability, while the triazole group offers sites for supramolecular interactions. Researchers are particularly interested in how 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole might contribute to the development of self-healing materials or stimuli-responsive polymers.

The growing demand for heterocyclic building blocks in drug discovery has led to increased commercial availability of CAS 2319786-55-3. Several specialty chemical suppliers now offer this compound with varying levels of purity, catering to different research needs. Quality control typically involves HPLC analysis and NMR characterization to ensure structural integrity and purity, which are crucial for reproducible research outcomes.

From a safety perspective, proper handling procedures should be followed when working with 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole. While not classified as highly hazardous, standard laboratory precautions including the use of personal protective equipment are recommended. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines and disposal recommendations.

The future research directions for 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole appear promising. Current investigations focus on its potential as a kinase inhibitor scaffold, with particular interest in its application for cancer therapeutics. Additionally, its use in covalent inhibitor design is being explored, leveraging the reactivity of the bromobenzoyl group for targeted protein modification.

In conclusion, 2-1-(2-bromobenzoyl)azetidin-3-yl-2H-1,2,3-triazole (CAS No. 2319786-55-3) represents a versatile and valuable compound in modern chemical research. Its unique structural features combine the benefits of azetidine chemistry with the well-established utility of 1,2,3-triazoles, making it particularly attractive for pharmaceutical development and materials science applications. As research into heterocyclic compounds continues to advance, this molecule is likely to play an increasingly important role in both academic and industrial settings.